Cas no 155975-72-7 (clasto-Lactacystin β-lactone)
clasto-Lactacystin β-lactone Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxa-2-azabicyclo[3.2.0]heptane-3,7-dione,1-[(1S)-1-hydroxy-2-methylpropyl]-4-methyl-, (1R,4R,5S)-
- 6-Oxa-2-azabicyclo[3.2.0]heptane-3,7-dione,1-[(1S)-1-hydroxy-2-methylpropyl]-4-methyl-, (1R,4R...
- clasto-Lactacystin ?-lactone, Synthetic
- clasto-Lactacystin β-lactone
- 1R-[1S-1HYDROXY-2-METHYLPROPYL]-4R-METHYL-6-OXA-2-AZABICYCLO[3.2.0]HEPTANE-3,7-DIONE
- clasto-Lactacystin-lactone,Synthetic
- OMURALIDE
- BETA-CLASTOLACTACYSTIN
- CLASTO-LACTACYSTIN BETA-LACTONE
- LACTACYSTIN, CLASTO-, BETA-LACTONE
- 6-Oxa-2-azabicyclo(3.2.0)heptane-3,7-dione, 1-(1-hydroxy-2-methylpropyl)-4-methyl-, (1S-(1alpha(S*),4beta,5alpha))-
- DTXSID50935333
- Clasto-lactacystinbeta-lactone
- 3-Hydroxy-1-(1-hydroxy-2-methylpropyl)-4-methyl-6-oxa-2-azabicyclo[3.2.0]hept-2-en-7-one
- (4s,5r)-1-(1-hydroxy-2-methylpropyl)-4-methyl-6-oxa-2-azabicyclo[3.2.0]heptane-3,7-dione
- 155975-72-7
- 154226-60-5
-
- Inchi: 1S/C10H15NO4/c1-4(2)6(12)10-7(15-9(10)14)5(3)8(13)11-10/h4-7,12H,1-3H3,(H,11,13)/t5-,6?,7+,10?/m0/s1
- InChI Key: FWPWHHUJACGNMZ-LIPLLEKLSA-N
- SMILES: O1C(C2(C(C(C)C)O)[C@H]1[C@H](C)C(N2)=O)=O
Computed Properties
- Exact Mass: 213.10000
- Monoisotopic Mass: 213.100108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: Not available
- Density: 1.28
- Boiling Point: 440.8 °C at 760 mmHg
- Flash Point: 220.4 °C
- Refractive Index: 1.523
- PSA: 66.84000
- LogP: -0.18490
- Solubility: Not available
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
clasto-Lactacystin β-lactone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:2
- Hazard Category Code: 20/21/22-37/38-41
- Safety Instruction: S16; S26; S36/37/39; S45
- Safety Term:S16-26-36/37/39-45
- Risk Phrases:R20/21/22
- Storage Condition:−20°C
clasto-Lactacystin β-lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L101033-100μg |
clasto-Lactacystin β-lactone |
155975-72-7 | 100μg |
$ 230.00 | 2023-04-15 | ||
| TRC | L101033-250μg |
clasto-Lactacystin β-lactone |
155975-72-7 | 250μg |
$ 460.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202106-100 µg |
clasto-Lactacystin β-lactone, |
155975-72-7 | >95% | 100µg |
¥1,798.00 | 2023-07-10 | |
| TRC | L101033-100µg |
clasto-Lactacystin β-lactone |
155975-72-7 | 100µg |
$230.00 | 2023-05-18 | ||
| TRC | L101033-250µg |
clasto-Lactacystin β-lactone |
155975-72-7 | 250µg |
$460.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-202106-100µg |
clasto-Lactacystin β-lactone, |
155975-72-7 | >95% | 100µg |
¥1798.00 | 2023-09-05 |
clasto-Lactacystin β-lactone Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on clasto-Lactacystin β-lactone
Comprehensive Overview of Clasto-Lactacystin β-lactone (CAS No. 155975-72-7): Mechanism, Applications, and Research Insights
Clasto-Lactacystin β-lactone (CAS No. 155975-72-7) is a highly specialized bioactive compound widely recognized for its role as a selective proteasome inhibitor. Derived from the natural product lactacystin, this β-lactone derivative has become a cornerstone in biochemical and pharmacological research due to its unique mechanism of action. Researchers frequently search for terms like "proteasome inhibition," "clasto-lactacystin mechanism," and "155975-72-7 applications," reflecting its significance in studying cellular protein degradation pathways.
The compound's primary function involves irreversibly inhibiting the 20S proteasome, a critical component of the ubiquitin-proteasome system (UPS). This system is essential for maintaining cellular homeostasis by degrading misfolded or damaged proteins. Given the growing interest in targeted protein degradation and drug discovery, Clasto-Lactacystin β-lactone has gained attention for its potential in treating diseases linked to proteasomal dysfunction, such as neurodegenerative disorders and certain cancers. Searches for "UPS inhibitors in cancer therapy" or "neurodegeneration and proteasome" highlight its relevance in contemporary research.
From a structural perspective, Clasto-Lactacystin β-lactone features a reactive β-lactone ring, which covalently binds to the proteasome's catalytic threonine residues. This interaction disrupts the proteolytic activity of the proteasome, leading to the accumulation of polyubiquitinated proteins and subsequent cellular stress. Such specificity makes it a valuable tool for studying protein turnover, apoptosis, and cell cycle regulation. Keywords like "proteasome structure-function" and "β-lactone inhibitors" are commonly associated with this compound in academic literature.
In recent years, the rise of precision medicine and biomarker discovery has further amplified interest in Clasto-Lactacystin β-lactone. Its ability to modulate proteasomal activity provides insights into disease mechanisms and therapeutic targets. For instance, studies exploring "proteasome inhibitors in immunotherapy" or "UPS and aging" often reference this compound. Additionally, its utility in chemical biology—such as probing enzyme kinetics or validating drug targets—makes it indispensable for high-impact research.
Beyond laboratory applications, Clasto-Lactacystin β-lactone is also discussed in the context of natural product derivatives and small-molecule drug development. The compound's origin from Streptomyces bacteria underscores the importance of microbial metabolites in drug discovery. Queries like "microbial-derived proteasome inhibitors" or "lactacystin analogs" frequently appear in scientific databases, reflecting its interdisciplinary appeal.
To summarize, Clasto-Lactacystin β-lactone (CAS No. 155975-72-7) remains a pivotal tool for investigating proteasomal function and its implications in health and disease. Its integration into cutting-edge research areas—from cancer biology to neuroprotection—ensures its continued prominence in scientific discourse. As the field advances, this compound will likely play an even greater role in unlocking the therapeutic potential of proteasome modulation.
155975-72-7 (clasto-Lactacystin β-lactone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)